2-(Benzo[d][1,3]dioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-4-thiophen-2-yl-2,3-dihydro-1,5-benzothiazepine
• InChI: InChI=1S/C20H15NO2S2/c1-2-5-19-14(4-1)21-15(18-6-3-9-24-18)11-20(25-19)13-7-8-16-17(10-13)23-12-22-16/h1-10,20H,11-12H2
• InChI Key: ANRYAZIPCAKOHX-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=CC=CC=C2N=C1C3=CC=CS3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H15NO2S2
• Molecular Weight: 365.5 g/mol

Description

• Synthesis Analysis: The compound belongs to a class of structurally diverse 2,3-dihydrobenzo[b][1,4]thiazepines. These are synthesized by reacting specific phenylpropenones with 2-aminobenzenethiols, confirmed by analytical and spectral data (Kumar et al., 2013).

Molecular Structure Analysis

• Structural Characteristics: The molecular structure of related benzothiazepine derivatives has been studied using various spectroscopic techniques, revealing insights into the stereochemistry and conformation of such compounds (Bruno et al., 1997).

Chemical Reactions and Properties

• Chemical Reactivity: These compounds demonstrate notable reactivity, as shown in the synthesis of various benzothiazepine derivatives. The reactions often involve cyclocondensation and are influenced by the nature of substituents (Lévai, 2004).

Physical Properties Analysis

• Stability and Form: The stability and physical form of benzothiazepine derivatives, including their temperature-dependent behavior and crystalline structure, have been explored through various physical characterization methods (Katritzky et al., 2002).

Chemical Properties Analysis

• Chemical Behavior: The compound's chemical behavior, including its interactions and transformations in various conditions, has been detailed in studies. This encompasses its reactions with different chemicals and the resulting formation of novel compounds (Orlov et al., 1983).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body. If it’s a dye or a pigment, it might absorb light at a specific wavelength.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, or developing methods for its synthesis.